Cas no 1782788-62-8 (5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole)

5-(Azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core substituted with a methyl group at the 1-position and an azetidin-3-yloxy moiety at the 5-position. This structure confers potential utility in medicinal chemistry, particularly as a versatile intermediate for the synthesis of biologically active molecules. The azetidine ring enhances conformational rigidity, which may improve binding affinity in target interactions, while the benzodiazole scaffold offers opportunities for further functionalization. Its well-defined synthetic route and stability under standard conditions make it a reliable building block for drug discovery and development. The compound's balanced lipophilicity and polarity further support its applicability in optimizing pharmacokinetic properties.
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole structure
1782788-62-8 structure
Product Name:5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
CAS No:1782788-62-8
MF:C11H13N3O
MW:203.240422010422
CID:5876862
PubChem ID:84671567
Update Time:2025-11-01

5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
    • EN300-1782947
    • 1782788-62-8
    • Inchi: 1S/C11H13N3O/c1-14-7-13-10-4-8(2-3-11(10)14)15-9-5-12-6-9/h2-4,7,9,12H,5-6H2,1H3
    • InChI Key: PRHXASMMELBAEN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2=C(C=1)N=CN2C)C1CNC1

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 39.1Ų

5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1782947-0.05g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
0.05g
$864.0 2023-09-19
Enamine
EN300-1782947-0.1g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
0.1g
$904.0 2023-09-19
Enamine
EN300-1782947-0.25g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
0.25g
$946.0 2023-09-19
Enamine
EN300-1782947-0.5g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
0.5g
$987.0 2023-09-19
Enamine
EN300-1782947-1.0g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
1g
$1029.0 2023-06-03
Enamine
EN300-1782947-2.5g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
2.5g
$2014.0 2023-09-19
Enamine
EN300-1782947-5.0g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
5g
$2981.0 2023-06-03
Enamine
EN300-1782947-10.0g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
10g
$4421.0 2023-06-03
Enamine
EN300-1782947-1g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
1g
$1029.0 2023-09-19
Enamine
EN300-1782947-5g
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
1782788-62-8
5g
$2981.0 2023-09-19

Additional information on 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole

Introduction to 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole (CAS No. 1782788-62-8)

5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole, with the CAS number 1782788-62-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole have led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders.

The core structure of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole is characterized by a benzodiazepine ring system fused with a substituted azetidine moiety. The azetidine ring, specifically the 3-yloxy substitution, introduces additional flexibility and potential binding interactions that are not present in traditional benzodiazepines. This structural modification can significantly influence the pharmacological properties of the compound, including its affinity for GABA-A receptors and its metabolic stability.

Recent studies have highlighted the potential of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole in modulating GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and its modulation is crucial for maintaining neuronal balance and preventing overexcitation. Compounds that enhance GABAergic signaling are often used to treat conditions such as anxiety disorders, insomnia, and epilepsy. The specific interaction of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole with GABA-A receptors has been shown to produce potent anxiolytic effects without significant sedation or cognitive impairment.

In addition to its anxiolytic properties, 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this anticonvulsant effect is believed to involve the enhancement of GABAergic inhibition and the stabilization of neuronal membranes. These findings suggest that 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole may offer a novel therapeutic approach for managing epilepsy and other seizure disorders.

The pharmacokinetic profile of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's metabolic stability is another key advantage, as it undergoes minimal hepatic metabolism and has a relatively long half-life. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance and convenience.

Safety and toxicity assessments are critical components of drug development. Preclinical studies on 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole have shown that it has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for efficacy. However, as with all benzodiazepine derivatives, caution is advised when considering long-term use due to the potential for tolerance and dependence.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole in human subjects. Early-phase trials have shown promising results, with the compound demonstrating robust anxiolytic effects and a favorable side-effect profile. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole (CAS No. 1782788-62-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable tool for exploring new therapeutic avenues in the treatment of anxiety disorders, epilepsy, and other neurological conditions. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds significant promise for improving patient outcomes and quality of life.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.